![molecular formula C10H7F3N2O2S B1621445 5-[1-methyl-5-(trifluoromethyl)pyrazol-3-yl]thiophene-2-carboxylic Acid CAS No. 223499-20-5](/img/structure/B1621445.png)
5-[1-methyl-5-(trifluoromethyl)pyrazol-3-yl]thiophene-2-carboxylic Acid
Overview
Description
5-[1-methyl-5-(trifluoromethyl)pyrazol-3-yl]thiophene-2-carboxylic Acid is a chemical compound with the empirical formula C10H7F3N2O2S and a molecular weight of 276.23 . It is a heterocyclic building block .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringCn1nc(cc1C(F)(F)F)-c2ccc(s2)C(O)=O
. The InChI code for this compound is 1S/C10H7F3N2O2S/c1-15-8(10(11,12)13)4-5(14-15)6-2-3-7(18-6)9(16)17/h2-4H,1H3,(H,16,17)
. Chemical Reactions Analysis
The compound has been identified as a novel, potent, and selective inhibitor of Monoamine Oxidase B (MAO-B) . It has shown good pharmacokinetic properties in rodents and dogs, and efficacy in multiple rodent memory models .Physical And Chemical Properties Analysis
The compound is a solid . Its properties can be represented by the SMILES stringCn1nc(cc1C(F)(F)F)-c2ccc(s2)C(O)=O
. The InChI code for this compound is 1S/C10H7F3N2O2S/c1-15-8(10(11,12)13)4-5(14-15)6-2-3-7(18-6)9(16)17/h2-4H,1H3,(H,16,17)
.
Scientific Research Applications
Synthesis and Applications in Non-Linear Optical Properties
A study by Kanwal et al. (2022) focused on the synthesis of pyrazole-thiophene-based amide derivatives through different methodologies. The research explored the structural features and non-linear optical (NLO) properties of these compounds. The findings demonstrated that one of the compounds exhibited significantly better NLO responses compared to others in the series. This suggests potential applications in the development of materials for optoelectronic devices (Kanwal et al., 2022).
Anticancer Activity
Research by Ali et al. (2021) presented an effective green synthesis of novel compounds including 5-(thiophene-2-carbonyl)-6-(trifluoromethyl)pyrano[2,3-c]pyrazoles which were evaluated for their anticancer activity against various cancer cell lines. Several compounds showed excellent anticancer activity, indicating the potential for these compounds to be developed into anticancer agents (Ali et al., 2021).
Advanced Material Synthesis
A study by Zhao et al. (2017) on metal-organic frameworks (MOFs) employed thiophene-functionalized dicarboxylic acids for the construction of structures with diverse architectures. These MOFs demonstrated efficiency as luminescent sensory materials for environmental contaminants, highlighting their application in environmental monitoring and pollution detection (Zhao et al., 2017).
Mechanism of Action
Target of Action
The primary target of 5-[1-methyl-5-(trifluoromethyl)pyrazol-3-yl]thiophene-2-carboxylic Acid is Monoamine Oxidase B (MAO-B) . MAO-B is an enzyme that plays a crucial role in the metabolism of monoamine neurotransmitters, such as dopamine, in the brain .
Mode of Action
The compound interacts with its target, MAO-B, by inhibiting its activity . This inhibition prevents the breakdown of monoamine neurotransmitters, thereby increasing their availability in the brain . The IC50 of the compound was determined to be 0.0558 μM against MAO-B, indicating a strong affinity for this enzyme .
Biochemical Pathways
By inhibiting MAO-B, the compound affects the metabolic pathways of monoamine neurotransmitters . This results in an increase in the levels of these neurotransmitters, particularly dopamine, which plays a key role in reward, motivation, and motor control .
Pharmacokinetics
Given its molecular weight of 27624 , it is likely to have good bioavailability, as compounds with a molecular weight below 500 are generally well-absorbed .
Result of Action
The inhibition of MAO-B and the subsequent increase in monoamine neurotransmitter levels can lead to improved memory and cognition . This makes the compound potentially useful in the treatment of neurological disorders characterized by decreased levels of these neurotransmitters, such as Parkinson’s disease .
Biochemical Analysis
Biochemical Properties
It has been found that the compound does not significantly inhibit any of the CYPs studied: CYP1A2 (2%), CYP2C19 (6%), CYP2C9 (10%), CYP2D6 (<1%), and CYP3A4 (<15%) .
Molecular Mechanism
It is known that the compound does not significantly inhibit any of the CYPs studied , suggesting that it may not act through these enzymes
Properties
IUPAC Name |
5-[1-methyl-5-(trifluoromethyl)pyrazol-3-yl]thiophene-2-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7F3N2O2S/c1-15-8(10(11,12)13)4-5(14-15)6-2-3-7(18-6)9(16)17/h2-4H,1H3,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGYVPTDPOYVOQK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=N1)C2=CC=C(S2)C(=O)O)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7F3N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60379648 | |
Record name | 5-[1-methyl-5-(trifluoromethyl)pyrazol-3-yl]thiophene-2-carboxylic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60379648 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
276.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
223499-20-5 | |
Record name | 5-[1-methyl-5-(trifluoromethyl)pyrazol-3-yl]thiophene-2-carboxylic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60379648 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 223499-20-5 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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